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For researchers in drug discovery and related fields, the sensitive and accurate detection of

enzyme activity is paramount. Adenosine Diphosphate (ADP) is a universal product of many

enzyme classes, including kinases, ATPases, and GTPases, making its detection a

cornerstone of high-throughput screening (HTS) and inhibitor profiling. This guide provides a

detailed comparison of the leading commercial ADP detection assays, offering insights into

their underlying principles, performance metrics, and experimental protocols to aid in the

selection of the most suitable method for your research needs.

The primary technologies for homogeneous ADP detection are the luminescent ADP-Glo™

assay, the fluorescence-based ADP Hunter™/Quest™ assays, and the direct-detection

Transcreener® ADP² assays, which are available in fluorescence polarization (FP), time-

resolved fluorescence resonance energy transfer (TR-FRET), and fluorescence intensity (FI)

formats.[1]

Comparative Performance of Leading ADP Detection
Assays
The selection of an appropriate ADP detection assay is often a trade-off between sensitivity,

speed, cost, and robustness to interference. The following table summarizes the key
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performance characteristics of the most widely used commercial assays.

Feature
ADP-Glo™
(Promega)

ADP
Hunter™/Quest™
(DiscoverX/Eurofin
s)

Transcreener®
ADP² (BellBrook
Labs)

Detection Principle Luminescence
Fluorescence

(coupled-enzyme)

FP, TR-FRET, or FI

(direct

immunodetection)

Limit of Detection

(LOD)

High sensitivity, can

detect 20nM ADP.[2]
High sensitivity

High sensitivity, allows

for ATP

concentrations as low

as 100 nM.[1]

Dynamic Range
0.01 µM to 1 mM ADP.

[3]

1.5 µM to 120 µM

ADP.[4]

Broad, adaptable to

the specific ATP

concentration

ATP Tolerance

Up to 1 mM

(standard), up to 5

mM (Max).[1]

Up to 300 µM.
0.1 µM to 1,000 µM.

[5]

Z'-factor Routinely >0.7.[6][7] Typically >0.7.[4] Routinely >0.7.[5]

Assay Time (post-

reaction)

~70-100 minutes (40

min ATP depletion +

30-60 min signal

generation).[5]

~60 minutes.[4] ~60 minutes.

Assay Steps (post-

reaction)

Two steps: addition of

ADP-Glo™ Reagent,

then Kinase Detection

Reagent.[1]

One step: addition of

detection reagent.

One step: addition of

detection mixture.[1]

Signal Stability
Stable for over 5

hours.[2]

Signal can be

stabilized with a stop

solution for batch

processing.

Overnight reagent and

signal stability.[1][8]
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Detailed Experimental Methodologies and Signaling
Pathways
ADP-Glo™ Luminescent Assay
The ADP-Glo™ assay is a two-step, "glow-type" luminescent assay that quantifies ADP by

converting it back to ATP, which is then detected using luciferase.[1]

Experimental Protocol:

Kinase Reaction: Perform the kinase reaction in a multiwell plate.

ATP Depletion: Add an equal volume of ADP-Glo™ Reagent to terminate the kinase reaction

and deplete the remaining ATP. This step typically requires a 40-minute incubation at room

temperature.[5]

ADP to ATP Conversion and Signal Generation: Add Kinase Detection Reagent. This reagent

simultaneously converts the ADP produced in the kinase reaction into ATP and provides the

luciferase and luciferin needed to generate a luminescent signal.

Measurement: After a 30 to 60-minute incubation at room temperature, measure the

luminescence using a plate-reading luminometer. The luminescent signal is directly

proportional to the amount of ADP generated.[5]

Signaling Pathway:

Kinase Reaction
Detection Steps

ATP

Kinase

Substrate

Phospho-Substrate

ADP
ADP-Glo™ Reagent

(ATP Depletion)

Stop Reaction
Deplete ATP Kinase Detection Reagent

(ADP -> ATP, Luciferase/Luciferin)
Convert ADP to ATP LuminescenceGenerate Light
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Click to download full resolution via product page

ADP-Glo™ Assay Principle

ADP Hunter™/Quest™ Fluorescence Assay
The ADP Hunter™ and ADP Quest™ assays are fluorescence-based assays that use a

coupled-enzyme system to detect ADP. The enzymatic cascade results in the production of a

fluorescent product.[1]

Experimental Protocol:

Kinase Reaction: Perform the kinase reaction in a multiwell plate.

ADP Detection: Add the ADP Hunter™ or ADP Quest™ detection reagent to the reaction

wells. This initiates the coupled-enzyme reaction.

Incubation: Incubate the plate for approximately 60 minutes at room temperature to allow for

the development of the fluorescent signal.[4]

Measurement: Measure the fluorescence intensity using a microplate reader with appropriate

excitation and emission wavelengths. The fluorescent signal is directly proportional to the

ADP concentration.

Signaling Pathway:
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ADP Hunter™/Quest™ Assay Principle

Transcreener® ADP² Immunoassay
The Transcreener® ADP² assay directly detects ADP using a competitive immunoassay format.

It is available in FP, TR-FRET, and FI readouts. The principle involves the displacement of a

fluorescently labeled ADP tracer from an anti-ADP antibody by the ADP produced in the

enzyme reaction.[1]

Experimental Protocol:

Kinase Reaction: Perform the kinase reaction in a multiwell plate.

ADP Detection: Add the Transcreener® ADP² Detection Mixture, which contains the antibody

and tracer, to the reaction wells.

Incubation: Incubate the plate for 60 minutes at room temperature.

Measurement: Read the plate on a microplate reader configured for FP, TR-FRET, or FI. The

change in the fluorescence signal is proportional to the amount of ADP produced.

Signaling Pathway (FP Example):
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Transcreener® ADP² FP Assay Principle

Experimental Workflow and Assay Selection
The general workflow for these assays is straightforward and amenable to automation, a key

requirement for HTS.

General Experimental Workflow:
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General Kinase Assay Workflow
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Logical Framework for Assay Selection:

Choosing the right assay depends on several factors, including the specific research question,

the properties of the enzyme and substrate, and available instrumentation.

Assay Requirement?

High [ATP] (>1 mM)?

Concern for Compound
Fluorescence Interference?

No

ADP-Glo™ Max

Yes

Need for Simplest
(One-Step) Protocol?

No

ADP-Glo™

Yes

Transcreener®

Yes

ADP Hunter™

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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